2,2-Dichloro-3-oxocyclobutyl pivalate

• Molecular Formula: C9H12Cl2O3
• Molecular Weight: 239.09 g/mol
• IUPAC Name: (2,2-dichloro-3-oxocyclobutyl) 2,2-dimethylpropanoate
• InChI: InChI=1S/C9H12Cl2O3/c1-8(2,3)7(13)14-6-4-5(12)9(6,10)11/h6H,4H2,1-3H3
• InChI Key: MESZFVRIHLSAKD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)OC1CC(=O)C1(Cl)Cl

Description

2,2-Dichloro-3-oxocyclobutyl pivalate is a useful research compound. Its molecular formula is C9H12Cl2O3 and its molecular weight is 239.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred mixture of vinyl pivalate (30 g, 234 mmol) and zinc (31 g, 468 mmol) in ether (300 ml) was added a solution of 2,2,2-trichloroacetyl chloride (55 g, 304 mmol) in ether (300 ml) dropwise (2-3 h) in a water bath. (Note: fast addition causes the reaction temp. to elevate) while maintaining the reaction temperature between 15-30° C. After the reaction was done (stained with KMnO4 solution), it was filtered through Celite. The filtrate was washed with cold water, brine, dried over MgSO4 and concentrated to give the title compound as an orange solid.